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Compound of Interest

Compound Name: 3-Thiophenemalonic acid

Cat. No.: B103929 Get Quote

Despite a comprehensive search of scientific literature and crystallographic databases, the

complete crystal structure of 3-thiophenemalonic acid, including detailed atomic coordinates,

bond lengths, and angles, does not appear to be publicly available at this time. This technical

overview details the search methodology and the information that could be retrieved, providing

context for researchers, scientists, and drug development professionals interested in this

compound.

While 3-thiophenemalonic acid is known as a white to off-white crystalline solid and is used

as an intermediate in pharmaceutical synthesis, its specific three-dimensional arrangement in

the solid state has not been formally documented in readily accessible resources.[1] This

includes a lack of detailed crystallographic data in major databases such as the Cambridge

Structural Database (CSD).

Summary of Available Information
3-Thiophenemalonic acid, with the chemical formula C₇H₆O₄S, consists of a thiophene ring

substituted at the 3-position with a malonic acid group.[1] It is recognized for its utility as a

building block in the synthesis of more complex molecules.[1]

Searches for its crystal structure yielded information on its use as an additive in the fabrication

of perovskite solar cells, where its presence was found to improve the crystallinity of the

perovskite films.[2] However, this study focused on the impact of the additive on the perovskite

crystal structure rather than determining the crystal structure of 3-thiophenemalonic acid
itself.
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Methodological Approach to the Search
A multi-pronged search strategy was employed to locate the crystal structure data for 3-
thiophenemalonic acid:

Broad Literature Search: Scientific databases, including Google Scholar, Scopus, and Web

of Science, were queried using keywords such as "crystal structure of 3-Thiophenemalonic
acid," "crystallography of 3-Thienylmalonic acid," and "X-ray diffraction of 3-
Thiophenemalonic acid."

Crystallographic Database Search: The Cambridge Structural Database (CSD), the world's

repository for small-molecule organic and metal-organic crystal structures, was searched for

entries corresponding to 3-thiophenemalonic acid.

Chemical Supplier Information: While various chemical suppliers list 3-thiophenemalonic
acid and describe it as a crystalline powder, they do not provide detailed crystallographic

data.

The absence of a published crystal structure in these primary sources indicates a high

probability that this information has not been determined or, if determined, has not been made

publicly available.

Hypothetical Experimental Workflow
Should a researcher endeavor to determine the crystal structure of 3-thiophenemalonic acid,

a standard experimental workflow would be followed. This process is visualized in the diagram

below.
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Hypothetical Workflow for Crystal Structure Determination
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Caption: Hypothetical workflow for determining the crystal structure of a small molecule.
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Conclusion
For researchers, scientists, and drug development professionals requiring the precise solid-

state conformation of 3-thiophenemalonic acid, the definitive crystal structure data remains

an open area for investigation. The determination of this structure through single-crystal X-ray

diffraction would be a valuable contribution to the chemical and pharmaceutical sciences,

providing fundamental data for molecular modeling, polymorphism studies, and understanding

intermolecular interactions. Until such a study is published, researchers must rely on

computational modeling or spectroscopic methods to infer the conformational properties of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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